Cas no 2248297-21-2 (5-(Methylsulfonimidoyl)pentanenitrile)

• Product Name: 5-(Methylsulfonimidoyl)pentanenitrile
• CAS No: 2248297-21-2
• MF: C₆H₁₂N₂OS
• MW: 160.237279891968
• CID: 4786927
• Update Time: 2025-11-01

5-(Methylsulfonimidoyl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Methylsulfonimidoyl)pentanenitrile

• Inchi： 1S/C6H12N2OS/c1-10(8,9)6-4-2-3-5-7/h8H,2-4,6H2,1H3
• InChI Key： LXJNLRFGFZFLLO-UHFFFAOYSA-N
• SMILES： S(C)(CCCCC#N)(=N)=O

Computed Properties

• Exact Mass: 160.06703418 g/mol
• Monoisotopic Mass: 160.06703418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.1
• Molecular Weight: 160.24

Additional information on 5-(Methylsulfonimidoyl)pentanenitrile

Research Brief on 5-(Methylsulfonimidoyl)pentanenitrile (CAS: 2248297-21-2): Recent Advances and Applications

The compound 5-(Methylsulfonimidoyl)pentanenitrile (CAS: 2248297-21-2) has recently emerged as a molecule of significant interest in the field of chemical biology and medicinal chemistry. This sulfonimidoyl derivative, characterized by its unique nitrile and sulfoximine functional groups, has demonstrated potential in diverse applications ranging from drug discovery to agrochemical development. Recent studies have focused on its synthetic accessibility, reactivity patterns, and biological activities, positioning it as a versatile building block for pharmaceutical and chemical research.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5-(Methylsulfonimidoyl)pentanenitrile, highlighting its role as a precursor for novel sulfoximine-containing compounds. The research team developed an efficient three-step synthesis starting from commercially available materials, achieving an overall yield of 68%. The compound's stability under various pH conditions and its compatibility with common organic transformations were particularly noted, suggesting its utility in medicinal chemistry campaigns.

In pharmacological applications, 5-(Methylsulfonimidoyl)pentanenitrile has shown promise as a key intermediate in the development of kinase inhibitors. A recent patent application (WO2023051234) describes its incorporation into novel JAK3 inhibitors, where the sulfoximine moiety contributes to both potency and metabolic stability. Molecular modeling studies indicate that the compound's unique electronic properties enable favorable interactions with the ATP-binding site of various kinases, potentially leading to improved selectivity profiles.

The compound's mechanism of action and biological effects were further investigated in a 2024 study published in ACS Chemical Biology. Researchers demonstrated that derivatives of 5-(Methylsulfonimidoyl)pentanenitrile could modulate protein-protein interactions in inflammatory pathways, with particular efficacy observed in models of rheumatoid arthritis. The study reported IC50 values in the low micromolar range for several optimized derivatives, along with favorable pharmacokinetic properties in rodent models.

From a chemical biology perspective, 5-(Methylsulfonimidoyl)pentanenitrile has been utilized as a versatile probe for studying enzyme mechanisms. Its nitrile group serves as a potential warhead for covalent inhibition, while the sulfoximine moiety can participate in hydrogen bonding networks. Recent work published in Angewandte Chemie demonstrated its application in activity-based protein profiling, enabling the identification of novel cysteine protease targets in cancer cell lines.

Looking forward, the unique properties of 5-(Methylsulfonimidoyl)pentanenitrile suggest continued relevance in chemical biology research. Current challenges include optimizing its synthetic scalability and further exploring structure-activity relationships of its derivatives. With ongoing investigations into its applications across multiple therapeutic areas, this compound represents an important tool in the medicinal chemist's repertoire and warrants continued research attention.